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Compound of Interest

Compound Name: Akt inhibitor VIII

Cat. No.: B1665199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isoform selectivity profile of Akt
inhibitor VIII (also known as AKTi-1/2). This cell-permeable, allosteric inhibitor targets the

three isoforms of the serine/threonine kinase Akt (Akt1, Akt2, and Akt3), which are crucial

nodes in the PI3K/Akt signaling pathway involved in cell survival, growth, proliferation, and

metabolism. Understanding the differential inhibitory activity of this compound against each

isoform is critical for its application in research and potential therapeutic development.

Quantitative Selectivity Profile
Akt inhibitor VIII exhibits a distinct selectivity profile, with a clear preference for Akt1 over the

other isoforms. The inhibitory potency is most pronounced against Akt1, followed by Akt2, and

significantly lower for Akt3. This differential activity is summarized by the half-maximal inhibitory

concentration (IC50) values presented below.

Target Isoform IC50 (nM)

Akt1 58

Akt2 210

Akt3 2119 - 2200
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Note: The IC50 values are derived from in vitro kinase assays and represent the concentration

of the inhibitor required to reduce the enzyme's activity by 50%.[1][2][3][4][5][6][7]

Mechanism of Action
Akt inhibitor VIII is an allosteric inhibitor, meaning it binds to a site on the enzyme distinct from

the ATP-binding pocket.[2][4] Its mechanism is dependent on the pleckstrin homology (PH)

domain of the Akt kinase.[5][6] This mode of action contributes to its selectivity over other

kinases.[1]

Signaling Pathway Context
The PI3K/Akt pathway is a critical intracellular signaling cascade. Upon activation by growth

factors, PI3K phosphorylates PIP2 to PIP3. Akt is then recruited to the plasma membrane via

its PH domain, where it is activated by PDK1 and mTORC2. Activated Akt proceeds to

phosphorylate a multitude of downstream targets, regulating key cellular processes. Akt
inhibitor VIII intervenes by binding to Akt, preventing its proper activation and subsequent

downstream signaling.
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Start: Prepare Reagents

1. Serial Dilution
of Akt Inhibitor VIII

2. Add Akt Isoform Enzyme
to Assay Plate Wells

3. Add Diluted Inhibitor
or DMSO (Control)

4. Pre-incubate at Room Temp
(e.g., 10-15 min)

5. Initiate Reaction with
ATP/Substrate Mix

6. Incubate at 30°C
(e.g., 30-60 min)

7. Stop Reaction & Add
Detection Reagent

8. Read Luminescence
(or other signal)

9. Analyze Data:
Plot Dose-Response Curve

and Calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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